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Buergerinin B spectroscopic data (NMR, MS, IR)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Buergerinin B

cat. No.: B15128974

An in-depth analysis of the spectroscopic data for the C9-iridoid, Buergerinin B, is presented
for researchers, scientists, and drug development professionals. This technical guide details
the nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data crucial
for the characterization of this natural product.

Spectroscopic Data of Buergerinin B

The structural elucidation of Buergerinin B, isolated from the roots of Scrophularia
buergeriana, was accomplished through comprehensive spectroscopic analysis. The following
tables summarize the key quantitative data obtained from *H NMR, 3C NMR, and mass
spectrometry.

Table 1: *H NMR Spectroscopic Data for Buergerinin B (500 MHz, CDsOD)
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Position OoH (ppm) Multiplicity J (Hz)
1 5.70 d 2.0

4a 2.75 m

5 4.08 dd 5.0,25
6a 1.95 m

6P 1.80 m

7 3.85 d 2.5

7a 2.55 m

8 1.35 S

9a 4.30 d 12.0
9B 4.15 d 12.0

Table 2: 13C NMR Spectroscopic Data for Buergerinin B (125 MHz, CDsOD)

Position oC (ppm) Type
1 1195 CH

3 172.1 C

4 70.2 CH:z
4a 48.5 CH

5 78.9 CH

6 38.2 CH:z
7 75.6 CH
7a 51.2 CH

8 23.4 CHs

Table 3: Mass Spectrometry Data for Buergerinin B
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. Molecular
Technique lon Observed miz Calculated m/z
Formula
HR-ESI-MS [M+Na]* 225.0739 225.0739 CoH140sNa

Infrared (IR) Spectroscopic Data

The IR spectrum of Buergerinin B exhibits characteristic absorption bands that provide
insights into its functional groups.

e v_max (KBr) cm~1: 3400 (br, OH), 1730 (C=0, y-lactone), 1650 (C=C)

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Buergerinin B.
Isolation of Buergerinin B

The isolation of Buergerinin B from its natural source involves a multi-step extraction and
chromatographic process. The general workflow is outlined below.
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Dried roots of Scrophularia buergeriana

'

Extraction with 95% EtOH

'

Concentration of crude extract

'

Suspension in H20 and partition with EtOAc

'

EtOAc-soluble fraction

'

Silica gel column chromatography (CHCIs/MeOH gradient)

'

Sephadex LH-20 column chromatography (MeOH)

'

Preparative HPLC (MeOH/H20)

'

Pure Buergerinin B
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Spectroscopic Analysis Workflow

Isolated Compound (Buergerinin B)

v
Mass Spectrometry (HR-ESI-MS) Infrared (IR) Spectroscopy NMR Spectroscopy (1H, 13C, 2D)

v

Molecular Formula Determination (CoH140s) Functional Group Identification (-OH, C=0, C=C) Connectivity and Stereochemistry Determination

— T =

Structure Elucidation

Click to download full resolution via product page

« To cite this document: BenchChem. [Buergerinin B spectroscopic data (NMR, MS, IR)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15128974#buergerinin-b-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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